Cas no 1022151-52-5 (tert-butyl N-(6-bromoquinolin-3-yl)carbamate)

• Product Name: tert-butyl N-(6-bromoquinolin-3-yl)carbamate
• CAS No: 1022151-52-5
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD27665107
• CID: 4568205
• PubChem ID: 57911005
• Update Time: 2024-11-06

tert-butyl N-(6-bromoquinolin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (6-BROMOQUINOLIN-3-YL)CARBAMATE
• tert-butyl N-(6-bromoquinolin-3-yl)carbamate
• DB-404769
• SCHEMBL4071391
• 1022151-52-5
• (6-bromo-quinolin-3-yl)-carbamic acid tert-butyl ester
• EN300-12737387
• F74650
• MFCD27665107
• LGKPPAHHVVYFQW-UHFFFAOYSA-N

• MDL： MFCD27665107
• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-11-7-9-6-10(15)4-5-12(9)16-8-11/h4-8H,1-3H3,(H,17,18)
• InChI Key： LGKPPAHHVVYFQW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC2C(N=C1)=CC=C(Br)C=2

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.18g/mol
• XLogP3: 4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines